2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide

• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N//'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide
• InChI: InChI=1S/C16H15ClN2O3/c1-11-8-13(17)6-7-15(11)22-10-16(21)19-18-9-12-4-2-3-5-14(12)20/h2-9,18H,10H2,1H3,(H,19,21)/b12-9-
• InChI Key: IUYNIGQXJFFBGO-XFXZXTDPSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN/C=C\2/C=CC=CC2=O
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NNC=C2C=CC=CC2=O

Description

2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine and agriculture.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide varies depending on its application. In medicine, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes, this compound has been shown to regulate glucose metabolism by activating the AMPK pathway. In Alzheimer's disease, this compound has been shown to inhibit the formation of amyloid-beta plaques. In agriculture, this compound acts as a herbicide by inhibiting the activity of the enzyme acetolactate synthase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide also vary depending on its application. In medicine, this compound has been shown to have low toxicity and minimal side effects. In agriculture, this compound has been shown to have low persistence in the environment and low toxicity to non-target organisms.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide in lab experiments include its high potency, low toxicity, and ease of synthesis. The limitations include its limited solubility in water and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the research on 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide. These include:
1. Further studies on the mechanism of action of this compound in different applications.
2. Development of more efficient synthesis methods to increase the yield of the final product.
3. Investigation of the potential applications of this compound in other fields such as material science and environmental science.
4. Studies on the long-term effects of this compound on the environment and non-target organisms.
5. Development of new derivatives of this compound with improved properties and efficacy.
In conclusion, 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide is a chemical compound with significant potential applications in various fields such as medicine and agriculture. Further research is needed to fully understand its mechanism of action and long-term effects, and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide involves the reaction of 2-(4-chloro-2-methylphenoxy) acetic acid with hydrazine hydrate followed by the condensation of the resulting product with 2,4-dihydroxy-6-methylbenzaldehyde. The final product is obtained after cyclization of the intermediate product with acetic anhydride.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. In agriculture, this compound has been used as a herbicide to control the growth of weeds. In material science, this compound has been used to synthesize various materials such as polymers and nanoparticles.